Cas no 1427433-53-1 (4,7-Dimethylbenzo[d]isothiazole)

4,7-Dimethylbenzo[d]isothiazole structure
1427433-53-1 structure
Product Name:4,7-Dimethylbenzo[d]isothiazole
CAS No:1427433-53-1
MF:C9H9NS
MW:163.239460706711
CID:4816683
PubChem ID:57791731
Update Time:2024-03-01

4,7-Dimethylbenzo[d]isothiazole Chemical and Physical Properties

Names and Identifiers

    • 4,7-Dimethylbenzo[d]isothiazole
    • Inchi: 1S/C9H9NS/c1-6-3-4-7(2)9-8(6)5-10-11-9/h3-5H,1-2H3
    • InChI Key: BJUIUXASSVXJJB-UHFFFAOYSA-N
    • SMILES: S1C2C(C)=CC=C(C)C=2C=N1

Computed Properties

  • Exact Mass: 163.04557046g/mol
  • Monoisotopic Mass: 163.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.1

4,7-Dimethylbenzo[d]isothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A059004445-1g
4,7-Dimethylbenzo[d]isothiazole
1427433-53-1 97%
1g
$2,030.10 2022-04-02
Alichem
A059004445-5g
4,7-Dimethylbenzo[d]isothiazole
1427433-53-1 97%
5g
$5,360.00 2022-04-02
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